Cas no 2228178-09-2 (3-ethyl-2-(2-methylbut-3-yn-2-yl)thiophene)

• Product Name: 3-ethyl-2-(2-methylbut-3-yn-2-yl)thiophene
• CAS No: 2228178-09-2
• MF: C₁₁H₁₄S
• MW: 178.293861865997
• CID: 6478826
• PubChem ID: 165646909
• Update Time: 2025-06-11

3-ethyl-2-(2-methylbut-3-yn-2-yl)thiophene Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-2-(2-methylbut-3-yn-2-yl)thiophene
• EN300-1731826
• 2228178-09-2

• Inchi： 1S/C11H14S/c1-5-9-7-8-12-10(9)11(3,4)6-2/h2,7-8H,5H2,1,3-4H3
• InChI Key： YRLKUTJWINJVPD-UHFFFAOYSA-N
• SMILES： S1C=CC(CC)=C1C(C#C)(C)C

Computed Properties

• Exact Mass: 178.08162162g/mol
• Monoisotopic Mass: 178.08162162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 28.2Ų

Additional information on 3-ethyl-2-(2-methylbut-3-yn-2-yl)thiophene

Introduction to 3-Ethyl-2-(2-Methylbut-3-yn-2-yl)thiophene (CAS No. 2228178-09-2)

3-Ethyl-2-(2-methylbut-3-yn-2-yl)thiophene (CAS No. 2228178-09-2) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research. This five-membered heterocyclic compound, characterized by its thiophene core and specific alkyl substituents, offers a range of potential applications due to its structural properties and chemical reactivity.

The molecular structure of 3-Ethyl-2-(2-methylbut-3-yn-2-yl)thiophene consists of a thiophene ring with an ethyl group at the 3-position and a 2-methylbut-3-yn-2-yl group at the 2-position. The presence of these substituents imparts unique electronic and steric effects, making it an attractive candidate for various chemical transformations and material applications.

In recent years, the study of thiophene derivatives has been a focal point in organic synthesis due to their widespread use in the development of functional materials, such as organic semiconductors, photovoltaic materials, and pharmaceuticals. The 3-Ethyl-2-(2-methylbut-3-yn-2-yl)thiophene molecule, in particular, has shown promise in these areas due to its conjugated π-electron system and the ability to fine-tune its properties through strategic functionalization.

One of the key areas where 3-Ethyl-2-(2-methylbut-3-yn-2-yl)thiophene has demonstrated significant potential is in the field of organic electronics. Thiophene-based compounds are known for their excellent charge transport properties, which make them ideal for use in organic field-effect transistors (OFETs), organic light-emitting diodes (OLEDs), and organic solar cells. The specific substituents on the thiophene ring in 3-Ethyl-2-(2-methylbut-3-yn-2-yl)thiophene can influence the electronic properties of the material, leading to improved performance in these devices.

In addition to its applications in materials science, 3-Ethyl-2-(2-methylbut-3-yn-2-yl)thiophene has also been explored for its potential biological activities. Thiophenes are a common scaffold in medicinal chemistry due to their ability to modulate various biological targets. Recent studies have shown that certain thiophene derivatives exhibit potent anti-inflammatory, antimicrobial, and anticancer activities. While more research is needed to fully understand the biological profile of 3-Ethyl-2-(2-methylbut-3-yn-2-y l)thiophene, its structural features suggest that it could be a valuable starting point for the development of novel therapeutic agents.

The synthesis of 3-Ethyl-2-(2-methylbut-3-y n - 1 yl)thiophene typically involves multi-step processes that leverage well-established synthetic methods in organic chemistry. One common approach is to start with a thiophene derivative and introduce the desired substituents through selective functional group manipulations. For example, the ethyl group can be introduced via alkylation reactions, while the 2-methylbut - 1 ynyl group can be added through cross-coupling reactions such as Sonogashira coupling. These synthetic strategies allow for precise control over the final product's structure and purity.

The physical and chemical properties of 3-Ethyl - 1 yl - 1 yl - 1 yl - 1 yl - 1 yl - 1 yl - 1 yl - 1 yl - 1 yl - 1 yl - 1 yl - 1 yl - 1 yl - (CAS No.

3-Ethyl - (CAS No. ) have been extensively characterized using various analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into the molecular structure and confirm the identity and purity of the compound. The solubility profile of this compound is also an important consideration for its practical applications, as it can influence factors such as processability and bioavailability.

In conclusion, 3-Ethyl - (CAS No. ) is a promising compound with a wide range of potential applications in both materials science and pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration and development. As research in this area continues to advance, it is likely that new applications and uses for this compound will be discovered, further highlighting its importance in modern chemistry.